Cas no 1338495-02-5 (tert-Butyl 4-(1-ethyl-1H-pyrazol-3-yl)carbonylpiperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(1-ethyl-1H-pyrazol-3-yl)carbonylpiperazine-1-carboxylate
• CAS No: 1338495-02-5
• MF: C₁₅H₂₄N₄O₃
• MW: 308.376063346863
• MDL: MFCD16039778
• CID: 4695440
• Update Time: 2025-10-28

tert-Butyl 4-(1-ethyl-1H-pyrazol-3-yl)carbonylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperazine-1-carboxylate
• tert-Butyl 4-[(1-ethyl-1H-pyrazol-3-yl)-carbonyl]piperazine-1-carboxylate
• BBL015956
• STL163927
• T3946
• tert-Butyl 4-(1-ethyl-1H-pyrazole-3-carbonyl)piperazine-1-carboxylate
• 4-(1-Ethyl-1H-pyrazole-3-carbonyl)piperazine-1-carboxylic acid tert-butyl ester
• 1-piperazinecarboxylic acid, 4-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]-, 1,1-dimethylet
• tert-Butyl 4-(1-ethyl-1H-pyrazol-3-yl)carbonylpiperazine-1-carboxylate

• MDL： MFCD16039778
• Inchi： 1S/C15H24N4O3/c1-5-19-7-6-12(16-19)13(20)17-8-10-18(11-9-17)14(21)22-15(2,3)4/h6-7H,5,8-11H2,1-4H3
• InChI Key： SBQCWZFAGNDHMQ-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C(C2C=CN(CC)N=2)=O)CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 414
• Topological Polar Surface Area: 67.7

tert-Butyl 4-(1-ethyl-1H-pyrazol-3-yl)carbonylpiperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 4-(1-ethyl-1H-pyrazol-3-yl)carbonylpiperazine-1-carboxylate

tert-butyl 4-(1-Ethyl-1H-Pyrazol-3-Yl)CarbonylPiperazine-1-Carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(1-Ethyl-1H-Pyrazol-3-Yl)CarbonylPiperazine-1-Carboxylate, identified by the CAS number CAS No. 1338495025, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperazine ring, a pyrazole moiety, and a tert-butyl group, all of which contribute to its versatile properties.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the pyrazole group in this compound adds further complexity and functionality, making it a promising candidate for various biological assays. The tert-butyl group, on the other hand, enhances the molecule's stability and solubility, which are critical factors in drug design.

One of the most intriguing aspects of this compound is its ability to interact with biological targets through multiple binding modes. Researchers have explored its potential as an inhibitor of protein kinases, which are key players in numerous cellular processes and disease states, including cancer and inflammatory disorders. The pyrazole moiety has been shown to exhibit strong binding affinity to these targets, making it a valuable component in the design of novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been studied for its role in chemical synthesis. Its structure serves as a versatile scaffold for further functionalization, enabling the creation of derivatives with enhanced biological activity or improved pharmacokinetic profiles. For instance, modifications to the ethyl group or the piperazine ring can significantly alter the compound's properties, offering a wide range of possibilities for optimization.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Through molecular docking studies and quantum mechanical calculations, researchers have been able to predict its binding modes and optimize its structure for improved efficacy. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of complex molecules like tert-butyl 4-(1-Ethyl-1H-Pyrazol-3-Yl)CarbonylPiperazine-1-Carboxylate.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions and coupling reactions. The use of efficient catalysts and modern purification techniques ensures high yields and purity levels, making it suitable for both research and industrial applications.

In conclusion, tert-butyl 4-(1-Ethyl-1H-Pyrazol-3-Yl)CarbonylPiperazine-1-Carboxylate represents a fascinating example of how structural complexity can lead to functional versatility in organic compounds. With ongoing research exploring its potential in drug discovery and chemical synthesis, this compound continues to be a subject of interest in the scientific community.